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Compound of Interest

Compound Name: 1,3-Propanediamine-2,2-D2

Cat. No.: B15341268 Get Quote

Essential Safety and Handling Guide for 1,3-
Propanediamine-2,2-D2
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,3-Propanediamine-2,2-D2 in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize exposure risks.

Chemical Identifier:

IUPAC Name: 2,2-dideuteriopropane-1,3-diamine[1]

Molecular Formula: C₃H₁₀N₂[1]

CAS Number: 352438-78-9

Hazard Identification and Personal Protective
Equipment (PPE)
1,3-Propanediamine and its analogs are classified as hazardous materials, necessitating

stringent safety measures. The primary hazards include flammability, severe skin burns, eye

damage, and potential for allergic skin reactions.[2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15341268?utm_src=pdf-interest
https://www.benchchem.com/product/b15341268?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Propanediamine-2_2-D2
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Propanediamine-2_2-D2
https://www.fishersci.com/store/msds?partNumber=AC210512500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC112350010&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/D2049_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Summary of Required Personal Protective Equipment:

PPE Category Item Specification

Hand Protection Chemical Resistant Gloves

Nitrile rubber, Butyl rubber.[5]

Disposable nitrile gloves offer

short-term protection.[6]

Always inspect gloves before

use.

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles

meeting ANSI Z.87.1

standards are required. A face

shield should be worn over

safety glasses when there is a

risk of splashing or explosion.

[6]

Skin and Body Protection
Laboratory Coat and

Protective Clothing

A flame-resistant lab coat (e.g.,

Nomex®) should be worn and

fully buttoned.[6] Chemical-

resistant clothing or an apron

is also recommended.[2][7]

Long pants and closed-toe,

closed-heel shoes are

mandatory.[6]

Respiratory Protection Respirator

Use in a well-ventilated area or

under a chemical fume hood is

essential.[2][8] If engineering

controls are insufficient, a

NIOSH-approved respirator is

required.[6][7]

Operational Plan: Handling and Storage
Engineering Controls:
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Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood.[2][8]

Use an explosion-proof electrical, ventilating, and lighting system.[2][4]

An emergency eyewash station and safety shower must be readily accessible.

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for

any signs of degradation.

Transferring: Ground and bond containers when transferring the material to prevent static

discharge.[8] Use spark-proof tools.

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[3]

[4][8]

Ingestion and Inhalation: Do not eat, drink, or smoke in the handling area.[2][4] Avoid

breathing vapors or mists.

Contamination: If skin contact occurs, immediately wash the affected area with plenty of

water.[4] Remove and launder contaminated clothing before reuse.[2][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area designated for

flammables and corrosives.[2][3]

Keep away from heat, sparks, open flames, and other sources of ignition.[2][3][8]

Incompatible materials to avoid include strong oxidizing agents, acids, and acid chlorides.[8]

Emergency Procedures
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Emergency Situation First Aid and Response Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[2]

Seek immediate medical attention.

Skin Contact

Take off immediately all contaminated clothing.

[2] Rinse skin with water/shower.[2] If skin

irritation or a rash occurs, get medical

advice/attention.[2]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[2][3]

Call a poison center or doctor immediately.

Ingestion
Do NOT induce vomiting.[2] Rinse mouth with

water.[2] Seek immediate medical attention.

Fire
Use carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam to extinguish.[2][4]

Spill

Evacuate personnel to a safe area.[9] Remove

all sources of ignition.[3] Use personal

protective equipment.[3] Absorb the spill with

inert material (e.g., sand, earth) and place it in a

suitable container for disposal.

Disposal Plan
All waste materials, including contaminated PPE and spill cleanup materials, must be handled

as hazardous waste.

Dispose of contents and container to an approved waste disposal plant.[2][3]

Do not dispose of it in drains or the environment.

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of 1,3-Propanediamine-2,2-D2
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Caption: A workflow diagram illustrating the key steps for the safe handling of 1,3-
Propanediamine-2,2-D2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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